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Abstract
Conopressin S is a nonapeptide originally isolated from the venom of the marine cone snail

Conus striatus.[1][2] As a member of the vasopressin/oxytocin neurohormone family, it exhibits

significant structural and functional homology to these mammalian peptides.[3] While initially

identified as a toxin, evidence suggests conopressins also serve as endogenous

neurotransmitters and neuromodulators within molluscan nervous systems, regulating a variety

of physiological processes.[3][4] This document provides a comprehensive overview of the

known endogenous functions of Conopressin S, its molecular interactions, signaling

pathways, and the experimental methodologies used to elucidate its activity. It is intended to

serve as a technical resource for researchers exploring neuropeptide function and developing

novel therapeutics targeting G-protein coupled receptors (GPCRs).

Molecular Profile and Structure
Conopressin S is a cyclic nonapeptide with the primary sequence Cys-Ile-Ile-Arg-Asn-Cys-

Pro-Arg-Gly-NH2, featuring a disulfide bridge between the two cysteine residues at positions 1

and 6.[3][5] This structural motif, a six-membered ring with a three-residue C-terminal tail, is

characteristic of the vasopressin/oxytocin superfamily.[2] Unlike mammalian vasopressin and

oxytocin, Conopressin S possesses a positively charged Arginine at position 4 within the cyclic

core, a feature that influences its receptor binding profile.[4]
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Molecular Interactions and Signaling Pathways
Conopressin S exerts its biological effects by interacting with vasopressin and oxytocin G-

protein coupled receptors (GPCRs).[3][6] Its binding affinity varies across the different human

receptor subtypes, showing a distinct pharmacological profile.[7] The interaction of

Conopressin S with these receptors initiates intracellular signaling cascades that mediate its

physiological effects.

Receptor Binding Affinity
The binding affinity of Conopressin S to human vasopressin (V1a, V1b, V2) and oxytocin

(OTR) receptors has been quantified through competitive radioligand displacement assays.

The data reveals a preference for the V1b receptor, with significantly lower affinity for the V1a

receptor and negligible binding to the V2 receptor.[7][8]

Table 1: Binding Affinities (Ki) of Conopressin S at Human Receptors

Receptor Subtype Binding Affinity (Ki, nM)

Vasopressin V1a 827 ± 76[7][8]

Vasopressin V1b 8.3 ± 1.6[7][8]

Vasopressin V2 > 10,000[7][8]

| Oxytocin (OTR) | 175 ± 13[7][8] |

Intracellular Signaling
The activation of vasopressin and oxytocin receptors by ligands like Conopressin S triggers

distinct downstream signaling pathways depending on the G-protein to which the receptor is

coupled.

Gq/11-Coupled Receptors (V1a, V1b, OTR): Ligand binding activates Phospholipase C

(PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular

calcium (Ca2+) from the endoplasmic reticulum, while DAG activates Protein Kinase C

(PKC).[9]
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Gs-Coupled Receptors (V2): Ligand binding activates Adenylyl Cyclase (AC), leading to the

conversion of ATP into cyclic AMP (cAMP). cAMP then activates Protein Kinase A (PKA),

which phosphorylates various downstream targets.[9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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